Cas no 1542379-09-8 (3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol)

• Product Name: 3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol
• CAS No: 1542379-09-8
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 5744225
• PubChem ID: 80319206
• Update Time: 2025-05-25

3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS018881927
• 1542379-09-8
• EN300-1635404
• 3-methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol
• 2-Thiazolepropanol, α,β,4-trimethyl-
• 3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol

• Inchi： 1S/C9H15NOS/c1-6(8(3)11)4-9-10-7(2)5-12-9/h5-6,8,11H,4H2,1-3H3
• InChI Key： ZPKKBRNKAPLDQC-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CC(C)C(C)O

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 291.7±23.0 °C(Predicted)
• pka: 14.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol

3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol

The compound 3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol, also known by its CAS registry number CAS No. 1542379-09-8, is an organic compound with a unique structure that combines a thiazole ring and a secondary alcohol group. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure is characterized by a thiazole ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, and a butanol chain with a methyl substituent. This combination makes it a versatile building block for various chemical reactions and functional materials.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. For instance, researchers have explored the role of 3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol as a potential lead compound for developing new drug candidates. The thiazole moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. Moreover, the presence of the hydroxyl group in the butanol chain enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of CAS No. 1542379-09-8 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, researchers have developed catalytic systems that reduce the use of hazardous reagents while maintaining high yields and purity levels.

In terms of physical properties, 3-Methyl-4-(4-methyl-1,3-thiazol-2-yl)butan-2-ol exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are within typical ranges for similar organic compounds, making it suitable for various chemical transformations without requiring extreme conditions. The compound's stability under physiological conditions has also been studied, with results indicating that it is resistant to degradation under mild acidic or basic conditions.

The application of this compound extends beyond pharmaceuticals. It has been investigated as a precursor for advanced materials such as polymers and coatings due to its ability to undergo polymerization reactions under specific conditions. Additionally, its unique electronic properties make it a candidate for use in optoelectronic devices. Recent research has focused on optimizing these applications by modifying the compound's structure to enhance its performance in specific contexts.

In conclusion, 3-Methyl-4-(4-methyl-1,3-thiazol-2-yL)butan–2–ol, or CAS No. 1542379–09–8, is a versatile compound with promising applications in multiple fields. Its structure combines the advantages of a thiazole ring and a hydroxyl group, enabling it to participate in diverse chemical reactions and interactions. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.